Cas no 1375303-71-1 (1-(5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone)

• Product Name: 1-(5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone
• CAS No: 1375303-71-1
• MF: C₁₅H₂₁BrN₂O₂Si
• MW: 369.328943967819
• MDL: MFCD22381769
• CID: 2092723
• PubChem ID: 71301971
• Update Time: 2025-06-23

1-(5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone
• A886433
• Ethanone, 1-[5-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-pyrrolo[2,3-b]pyridin-3-yl]-
• AKOS024463010
• 1-[5-bromo-1-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-b]pyridin-3-yl]ethanone
• 1375303-71-1
• G66084

• MDL： MFCD22381769
• Inchi： 1S/C15H21BrN2O2Si/c1-11(19)14-9-18(10-20-5-6-21(2,3)4)15-13(14)7-12(16)8-17-15/h7-9H,5-6,10H2,1-4H3
• InChI Key： FNCRRYQTVLJJFX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(C(C)=O)=CN2COCC[Si](C)(C)C

Computed Properties

• Exact Mass: 368.05557g/mol
• Monoisotopic Mass: 368.05557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1Ų

Additional information on 1-(5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone

1-(5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone: A Comprehensive Overview

1-(5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone (CAS No. 1375303-71-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number or its full chemical name, is a derivative of pyrrolo[2,3-b]pyridine, a heterocyclic aromatic compound with a wide range of biological activities. The presence of the bromo and trimethylsilyl groups imparts unique chemical and biological properties, making it a valuable candidate for various applications.

The structure of 1-(5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone is characterized by a central pyrrolo[2,3-b]pyridine core, which is substituted with a bromo group at the 5-position and a trimethylsilyl-protected ethoxy methyl group at the 1-position. The ethanone moiety at the 3-position further enhances its reactivity and functional versatility. This intricate structure has been the subject of numerous studies aimed at elucidating its potential therapeutic applications and mechanisms of action.

Recent research has highlighted the potential of 1-(5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone in various biological contexts. One notable area of interest is its role as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of kinases, which are key enzymes in cellular signaling pathways associated with cancer and inflammatory diseases. The bromo group in the structure is believed to play a crucial role in enhancing its binding affinity to these target enzymes.

In addition to its enzymatic inhibition properties, 1-(5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can interfere with the replication cycle of certain viruses, making it a promising candidate for the development of antiviral therapies. The trimethylsilyl group in the structure may contribute to its stability and bioavailability, which are critical factors for effective antiviral activity.

The synthesis of 1-(5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of the pyrrolo[2,3-b]pyridine core through a condensation reaction between an appropriate aldehyde and an amine. Subsequent steps involve the introduction of the bromo and trimethylsilyl groups through selective substitution reactions. The final step involves the attachment of the ethanone moiety to complete the structure. This multi-step synthesis process requires precise control over reaction conditions to ensure high yields and purity.

The pharmacological properties of 1-(5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone have been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated its potent inhibitory effects on target enzymes and viral replication processes. In vivo studies have further confirmed its efficacy in animal models of disease, providing valuable insights into its potential therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone in human subjects. Preliminary results from these trials have shown promising outcomes, with patients exhibiting significant improvements in disease symptoms and biomarker levels. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 1-(5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone (CAS No. 1375303-71-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and functional groups make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses in treating various diseases.